Cas no 920760-21-0 (4-Pyrimidinecarboxylic acid, 6-(bromomethyl)-)

4-Pyrimidinecarboxylic acid, 6-(bromomethyl)- structure
920760-21-0 structure
Product Name:4-Pyrimidinecarboxylic acid, 6-(bromomethyl)-
CAS No:920760-21-0
MF:C6H5BrN2O2
MW:217.020100355148
CID:747364
PubChem ID:57944073
Update Time:2025-04-19

4-Pyrimidinecarboxylic acid, 6-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylic acid, 6-(bromomethyl)-
    • 6-(bromomethyl)-4-Pyrimidinecarboxylic acid
    • 6-(bromomethyl)pyrimidine-4-carboxylic acid
    • 6-bromomethyl-pyrimidine-4-carboxylic acid
    • 920760-21-0
    • SCHEMBL4373472
    • DTXSID50728444
    • LMONDLCFUQIOME-UHFFFAOYSA-N
    • FT-0722843
    • Inchi: 1S/C6H5BrN2O2/c7-2-4-1-5(6(10)11)9-3-8-4/h1,3H,2H2,(H,10,11)
    • InChI Key: LMONDLCFUQIOME-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C(=O)O)N=CN=1

Computed Properties

  • Exact Mass: 215.95344g/mol
  • Monoisotopic Mass: 215.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 63.1Ų
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